2-Butoxy-5-methylbenzenesulfonamide

• Molecular Formula: C11H17NO3S
• Molecular Weight: 243.321
• IUPAC Name: 2-butoxy-5-methylbenzenesulfonamide
• InChI: InChI=1S/C11H17NO3S/c1-3-4-7-15-10-6-5-9(2)8-11(10)16(12,13)14/h5-6,8H,3-4,7H2,1-2H3,(H2,12,13,14)
• InChI Key: IBGHGOHUSISQGK-UHFFFAOYSA-N
• SMILES: CCCCOC1=C(C=C(C=C1)C)S(=O)(=O)N

Description

2-Butoxy-5-methylbenzenesulfonamide is a sulfonamide derivative featuring a benzene ring substituted with a butoxy group (-OC₄H₉) at the 2-position and a methyl group (-CH₃) at the 5-position, linked to a sulfonamide (-SO₂NH₂) functional group. Sulfonamides are widely studied for their roles in medicinal chemistry, particularly as enzyme inhibitors or intermediates in drug synthesis.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table compares 2-Butoxy-5-methylbenzenesulfonamide with three structurally related compounds from the provided evidence:

Property	2-Butoxy-5-methylbenzenesulfonamide	2-Methoxy-5-(2-oxopropyl)benzenesulfonamide	Methyl 2-Methoxy-5-(Methylsulfonyl)benzoate
Substituents	2-butoxy, 5-methyl, sulfonamide	2-methoxy, 5-(2-oxopropyl), sulfonamide	2-methoxy, 5-methylsulfonyl, methyl ester
CAS Number	Not provided in evidence	116091-63-5	Not explicitly stated
Functional Groups	Sulfonamide, ether, alkyl	Sulfonamide, ketone, ether	Ester, sulfonyl, ether
Potential Reactivity	Likely nucleophilic (sulfonamide NH₂)	Ketone group may undergo reduction or condensation	Ester hydrolysis; sulfonyl group participates in electrophilic reactions
Reported Hazards	No data in evidence	No classification under GHS (data limited)	No safety data provided in evidence

Key Structural and Functional Differences:

Substituent Effects on Solubility: The butoxy group in 2-Butoxy-5-methylbenzenesulfonamide likely increases lipophilicity compared to the smaller methoxy groups in the analogs . This could influence bioavailability or membrane permeability in biological systems.

Reactivity Profiles :

• The sulfonamide group in 2-Butoxy-5-methylbenzenesulfonamide and 2-Methoxy-5-(2-oxopropyl)benzenesulfonamide enables hydrogen bonding or coordination with biological targets (e.g., carbonic anhydrase enzymes). In contrast, the ester and sulfonyl groups in Methyl 2-Methoxy-5-(Methylsulfonyl)benzoate suggest utility as synthetic intermediates for further derivatization .

Safety and Handling: Limited hazard data are available for these compounds.

Limitations and Data Gaps

The evidence lacks direct experimental data (e.g., spectroscopic, thermodynamic, or biological) for 2-Butoxy-5-methylbenzenesulfonamide. Further studies are needed to validate its reactivity, stability, and applications.